Cas no 893982-18-8 (2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 893982-18-8
• MF: C₁₄H₁₅N₃OS
• MW: 273.353401422501
• CID: 5861440
• PubChem ID: 7206095
• Update Time: 2025-11-06

2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-
• AB00687111-01
• F1899-0953
• 893982-18-8
• AKOS024618432
• SR-01000018996
• 2-((6-(4-ethylphenyl)pyridazin-3-yl)thio)acetamide
• 2-{[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl}acetamide
• 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylacetamide
• SR-01000018996-1
• 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C14H15N3OS/c1-2-10-3-5-11(6-4-10)12-7-8-14(17-16-12)19-9-13(15)18/h3-8H,2,9H2,1H3,(H2,15,18)
• InChI Key： BGOLDCVFGZLIQP-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1=NN=C(C2=CC=C(CC)C=C2)C=C1

Computed Properties

• Exact Mass: 273.09358328g/mol
• Monoisotopic Mass: 273.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 541.3±50.0 °C(Predicted)
• pka: 15.13±0.40(Predicted)

Additional information on 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}acetamide

Compound CAS No. 893982-18-8: 2-{6-(4-Ethylphenyl)pyridazin-3-ylsulfanyl}acetamide

The compound with CAS No. 893982-18-8, known as 2-{6-(4-Ethylphenyl)pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridazine ring substituted with an ethylphenyl group and a sulfanyl acetamide moiety. The combination of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry due to their diverse biological activities. The presence of the pyridazine ring in this compound contributes to its stability and reactivity, making it a valuable building block for synthesizing more complex molecules. The ethylphenyl substituent further enhances the compound's hydrophobicity, which can be advantageous in designing drugs with specific pharmacokinetic properties.

The sulfanyl group (S-methyl group) in the acetamide moiety plays a crucial role in modulating the compound's reactivity and solubility. This functional group has been shown to exhibit antioxidant properties, which could be exploited in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, the acetamide group introduces amide bonds, which are known for their ability to form hydrogen bonds, enhancing the compound's bioavailability.

From a synthetic perspective, the preparation of 2-{6-(4-Ethylphenyl)pyridazin-3-ylsulfanyl}acetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Researchers have optimized these synthesis routes to achieve high yields and purity levels, ensuring the compound's reliability for further studies.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems. Molecular docking studies have revealed potential binding affinities with key protein targets, suggesting its role as a lead compound in drug design. Furthermore, spectroscopic analyses have provided insights into its electronic structure and conformational flexibility, which are critical factors for understanding its interactions within biological systems.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry. Additionally, its unique electronic properties suggest potential uses in optoelectronic materials and sensors.

Despite its potential, further research is required to fully elucidate the compound's properties and optimize its applications. Collaborative efforts between chemists and biologists are essential to explore its therapeutic potential and develop practical uses that align with current industry needs.